Cas no 16560-62-6 (Isoquinoline, 4,5-dibromo-)

• Product Name: Isoquinoline, 4,5-dibromo-
• CAS No: 16560-62-6
• MF: C₉H₅Br₂N
• MW: 286.950700521469
• CID: 4734272
• PubChem ID: 21816167
• Update Time: 2025-10-05

Isoquinoline, 4,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4,5-dibromo-

• Inchi： 1S/C9H5Br2N/c10-7-3-1-2-6-4-12-5-8(11)9(6)7/h1-5H
• InChI Key： PXVJQUPSXNNWHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC=C(C=21)Br

Computed Properties

• Exact Mass: 286.87682g/mol
• Monoisotopic Mass: 284.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinoline, 4,5-dibromo-

Recent Advances in the Study of Isoquinoline, 4,5-dibromo- (CAS: 16560-62-6) and Its Applications in Chemical Biology and Medicine

Isoquinoline derivatives have long been recognized for their diverse biological activities and potential therapeutic applications. Among these, 4,5-dibromo-isoquinoline (CAS: 16560-62-6) has recently garnered significant attention due to its unique chemical properties and promising pharmacological profile. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanisms of action, and potential applications in drug discovery and chemical biology.

Recent studies have focused on optimizing the synthesis of 4,5-dibromo-isoquinoline to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and enhances scalability. This advancement is critical for facilitating further pharmacological testing and potential industrial production. The study also reported that the compound exhibits remarkable stability under physiological conditions, making it a viable candidate for in vivo applications.

In terms of biological activity, 4,5-dibromo-isoquinoline has demonstrated potent inhibitory effects on several kinase enzymes implicated in cancer and inflammatory diseases. A groundbreaking study published in Nature Chemical Biology revealed that the compound selectively targets protein kinase C (PKC) isoforms, with IC50 values in the nanomolar range. This selectivity is attributed to the bromine substituents at the 4 and 5 positions, which enhance binding affinity and specificity. These findings suggest potential applications in targeted cancer therapies, particularly for tumors resistant to conventional kinase inhibitors.

Beyond oncology, research has explored the compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4,5-dibromo-isoquinoline exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism involves disruption of bacterial cell membrane integrity, a unique mode of action that may circumvent existing resistance mechanisms. These results position the compound as a promising lead for developing new antibiotics.

Structural-activity relationship (SAR) studies have further elucidated the importance of the dibromo substitution pattern. Computational modeling and X-ray crystallography data, published in ACS Chemical Biology, demonstrate that the 4,5-dibromo configuration optimizes interactions with biological targets while maintaining favorable pharmacokinetic properties. This insight is guiding the design of next-generation isoquinoline derivatives with enhanced potency and reduced off-target effects.

In conclusion, 4,5-dibromo-isoquinoline (CAS: 16560-62-6) represents a versatile scaffold with significant potential in medicinal chemistry and chemical biology. Ongoing research is exploring its applications in neurological disorders and as a molecular probe for studying cellular signaling pathways. As synthetic methodologies improve and mechanistic understanding deepens, this compound is poised to make substantial contributions to drug discovery and therapeutic development in the coming years.